Cas no 88405-23-6 (Benzonitrile, 4,4'-(4,5-dihydro-1-phenyl-1H-pyrazole-3,5-diyl)bis-)

• Product Name: Benzonitrile, 4,4'-(4,5-dihydro-1-phenyl-1H-pyrazole-3,5-diyl)bis-
• CAS No: 88405-23-6
• MF: C₂₃H₁₆N₄
• MW: 348.39994430542
• CID: 634015
• PubChem ID: 71408475
• Update Time: 2025-04-19

Benzonitrile, 4,4'-(4,5-dihydro-1-phenyl-1H-pyrazole-3,5-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4'-(4,5-dihydro-1-phenyl-1H-pyrazole-3,5-diyl)bis-
• 4-[5-(4-cyanophenyl)-2-phenyl-3,4-dihydropyrazol-3-yl]benzonitrile
• DTXSID60828287
• 88405-23-6
• 4,4'-(1-Phenyl-4,5-dihydro-1H-pyrazole-3,5-diyl)dibenzonitrile

• Inchi： 1S/C23H16N4/c24-15-17-6-10-19(11-7-17)22-14-23(20-12-8-18(16-25)9-13-20)27(26-22)21-4-2-1-3-5-21/h1-13,23H,14H2
• InChI Key： DGTMRAVPMFBDIR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C2C=CC(C#N)=CC=2)CC(C2C=CC(C#N)=CC=2)=N1

Computed Properties

• Exact Mass: 348.137496527g/mol
• Monoisotopic Mass: 348.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 63.2Ų